Cas no 127914-07-2 (3-(2-Oxo-1,3-oxazolidin-3-yl)propanethioamide)

• Product name: 3-(2-Oxo-1,3-oxazolidin-3-yl)propanethioamide
• CAS No: 127914-07-2
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5046817

3-(2-Oxo-1,3-oxazolidin-3-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-1,3-oxazolidin-3-yl)propanethioamide
• N-(2-thiocarbamoylethyl)oxazolidinone
• NE33164
• Z398556912
• 3-(2-Oxo-1,3-oxazolidin-3-yl)propanethioamide

• Inchi： 1S/C6H10N2O2S/c7-5(11)1-2-8-3-4-10-6(8)9/h1-4H2,(H2,7,11)
• InChI Key： SULKXIVKCYZPHN-UHFFFAOYSA-N
• SMILES： S=C(CCN1C(=O)OCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: -0.7
• Topological Polar Surface Area: 87.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 140-142 °C
• Boiling Point: 429.7±47.0 °C at 760 mmHg
• Flash Point: 213.7±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2-Oxo-1,3-oxazolidin-3-yl)propanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones